TH-Z816

• Molecular Formula: C29H38N6O
• Molecular Weight: 486.7 g/mol
• SMILES: CC1CNCCN1C2=NC(=NC3=C2CCN(C3)C4=CC=CC5=CC=CC(=C54)C)OCC6CCCN6C
• InChI: InChI=1S/C29H38N6O/c1-20-7-4-8-22-9-5-11-26(27(20)22)34-15-12-24-25(18-34)31-29(36-19-23-10-6-14-33(23)3)32-28(24)35-16-13-30-17-21(35)2/h4-5,7-9,11,21,23,30H,6,10,12-19H2,1-3H3/t21-,23+/m1/s1
• InChIKey: UAZYYGRPOMNMMP-GGAORHGYSA-N

Many KRAS(G12D) inhibitor studies lack a structurally validated, low-potency baseline. TH-Z816 addresses this gap as the prototypical pyrido[3,4-d]pyrimidine inhibitor, with a solved co-crystal structure (PDB: 7EW9) that confirms its unique salt-bridge interaction with Asp12. - Experimentally confirmed binding mode via Asp12 salt-bridge (2.7 Å, 166.7°) - Defined biochemical potency (IC50: 14 μM; Kd: 25.8 μM) for reliable SAR benchmarking - High purity (>99% HPLC) and validated solubility (12 mg/mL in DMSO) for reproducible assays Procurement ensures access to a reference ligand essential for KRAS(G12D) conformational dynamics and medicinal chemistry optimization.

7-(8-Methylnaphthalen-1-yl)-4-[(2R)-2-methylpiperazin-1-yl]-2-[[(2S)-1-methylpyrrolidin-2-yl]methoxy]-6,8-dihydro-5H-pyrido[3,4-d]pyrimidine: A Structurally Defined, Salt-Bridge-Forming KRAS(G12D) Inhibitor Tool Compound

The target compound, known in the primary literature as TH-Z816 (CAS 2847881-42-7), is a synthetic small-molecule inhibitor of the KRAS(G12D) oncoprotein [1]. It belongs to the pyrido[3,4-d]pyrimidine class and was specifically designed to form a salt-bridge interaction with the Asp12 residue of the mutant protein, a design strategy that differentiates it from earlier allosteric KRAS inhibitors [1]. The compound features a unique combination of (R)-2-methylpiperazine, (S)-1-methylpyrrolidin-2-yl methoxy, and 8-methylnaphthalen-1-yl moieties arranged around a 6,8-dihydro-5H-pyrido[3,4-d]pyrimidine core . Its co-crystal structure with GDP-bound KRAS(G12D) has been solved at 2.13 Å resolution (PDB ID: 7EW9), confirming the predicted binding mode and salt-bridge formation [2].

• Salt-bridge allosteric inhibition mechanism studies with KRAS(G12D)

• Baseline SAR benchmarking for pyrido[3,4-d]pyrimidine inhibitor series

• Co-crystallization template for switch-II pocket induction analysis

• Reversible, non-covalent tool compound for in vitro nucleotide exchange assays

• [1] Mao, Z., Xiao, H., Shen, P. et al. KRAS(G12D) can be targeted by potent inhibitors via formation of salt bridge. Cell Discov 8, 5 (2022). View Source
• [2] RCSB PDB. 7EW9: GDP-bound KRAS G12D in complex with TH-Z816. DOI: 10.2210/pdb7EW9/pdb. View Source

Why 7-(8-Methylnaphthalen-1-yl)-4-[(2R)-2-methylpiperazin-1-yl]-2-[[(2S)-1-methylpyrrolidin-2-yl]methoxy]-6,8-dihydro-5H-pyrido[3,4-d]pyrimidine Cannot Be Replaced by Other KRAS(G12D) Inhibitors or Pyrido[3,4-d]pyrimidine Analogs

Even among closely related pyrido[3,4-d]pyrimidine inhibitors targeting KRAS(G12D), simple substitution based on chemical similarity is scientifically unsound due to divergent potency, binding thermodynamics, and structural interaction profiles. For example, the parent compound TH-Z816 (IC₅₀ = 14 μM) differs from its bicyclic derivative TH-Z827 (IC₅₀ = 3.1 μM) by an 8-fold increase in potency, and from TH-Z835 (IC₅₀ = 1.6 μM) by a further 2-fold increase [1]. These differences arise from ΔS-focused cyclization of the piperazine moiety, which enhances binding entropy without altering the core salt-bridge interaction [1]. Moreover, the specific stereochemistry at the piperazine (R-configuration) and pyrrolidine (S-configuration) substituents is critical for maintaining the precise geometry of the ionic and hydrogen-bonding network with Asp12, His95, Glu62, and Gly60 [2]. Substitution with non-amine moieties at the piperazine position abolishes activity entirely, confirming that the salt-bridge interaction is a non-redundant functional requirement for this inhibitor class [3].

! Stereochemistry mismatch: (R)-piperazine and (S)-pyrrolidine configurations are critical for Asp12 salt-bridge geometry; inverted or racemic analogs may lose interaction.

! Salt-bridge requirement: Non-amine piperazine substitution abolishes activity; core interaction cannot be replicated by simple heterocycle replacement.

! Potency and thermodynamic profile differ: Bicyclic cyclization analogs exhibit entropy-driven affinity gains; TH-Z816 serves as a progenitor, not a high-potency substitute.

• [1] Mao, Z., Xiao, H., Shen, P. et al. KRAS(G12D) can be targeted by potent inhibitors via formation of salt bridge. Cell Discov 8, 5 (2022). View Source
• [2] Mao, Z., Xiao, H., Shen, P. et al. KRAS(G12D) can be targeted by potent inhibitors via formation of salt bridge. Cell Discov 8, 5 (2022) - Figure 1f, 1g. View Source
• [3] Mao, Z., Xiao, H., Shen, P. et al. KRAS(G12D) can be targeted by potent inhibitors via formation of salt bridge. Cell Discov 8, 5 (2022) - Supplementary Figure S2. View Source

Quantitative Differentiation Evidence for 7-(8-Methylnaphthalen-1-yl)-4-[(2R)-2-methylpiperazin-1-yl]-2-[[(2S)-1-methylpyrrolidin-2-yl]methoxy]-6,8-dihydro-5H-pyrido[3,4-d]pyrimidine (TH-Z816) vs. Analogs and Alternatives

Potency and Binding Affinity: TH-Z816 vs. Optimized Bicyclic Derivatives TH-Z827 and TH-Z835

TH-Z816 exhibits a KRAS(G12D) inhibition IC₅₀ of 14 μM in an SOS-catalyzed nucleotide exchange assay, which is 8-fold less potent than its direct analog TH-Z827 (IC₅₀ = 3.1 μM) and 9-fold less potent than TH-Z835 (IC₅₀ = 1.6 μM) [1]. In direct binding measurements via ITC, TH-Z816 binds GDP-bound KRAS(G12D) with a K_D of 25.8 μM [1]. While less potent, TH-Z816 serves as the essential structural and mechanistic progenitor that first validated the salt-bridge design strategy, providing a valuable comparator for SAR studies [2].

Potency vs. Analogs

Head-to-head

IC₅₀ 14 μM (TH-Z816) vs. 3.1 μM (TH-Z827) and 1.6 μM (TH-Z835); KD 25.8 μM

Supports baseline SAR benchmarking for piperazine optimization

SOS-catalyzed nucleotide exchange assay; ITC with GDP-bound protein

Evidence Dimension	Inhibitory activity (IC₅₀) and binding affinity (KD) against KRAS(G12D)
Target Compound Data	IC₅₀ = 14 μM; KD = 25.8 μM
Comparator Or Baseline	TH-Z827: IC₅₀ = 3.1 μM; TH-Z835: IC₅₀ = 1.6 μM
Quantified Difference	TH-Z816 is 8-fold less potent than TH-Z827 and 9-fold less potent than TH-Z835 in enzymatic assays; binding affinity is ~26 μM.
Conditions	SOS-catalyzed nucleotide exchange assay with GDP as incoming nucleotide; ITC performed with GDP-bound KRAS(G12D) protein.

Why This Matters

This data establishes TH-Z816 as the baseline reference compound for evaluating the impact of piperazine cyclization on potency, enabling researchers to benchmark newer analogs and understand the SAR trajectory of this inhibitor series.

• [1] Mao, Z., Xiao, H., Shen, P. et al. KRAS(G12D) can be targeted by potent inhibitors via formation of salt bridge. Cell Discov 8, 5 (2022). View Source
• [2] Mao, Z., Xiao, H., Shen, P. et al. KRAS(G12D) can be targeted by potent inhibitors via formation of salt bridge. Cell Discov 8, 5 (2022) - Figure 2d. View Source

Structural Validation of Salt-Bridge Formation: Ionic Bond and Hydrogen Bond Geometry with Asp12

TH-Z816 is the first compound in its series for which a co-crystal structure with KRAS(G12D) was solved at 2.13 Å resolution (PDB: 7EW9), experimentally confirming the formation of a salt-bridge with the Asp12 residue [1]. The structure reveals a precisely defined interaction: an ionic bond between the positively charged piperazine moiety and the negatively charged Asp12 side chain, complemented by a hydrogen bond with a measured angle of 166.7° and length of 2.7 Å [1]. This salt-bridge is a design hallmark absent in earlier allosteric KRAS inhibitors and is critical for inducing the switch-II pocket conformation [2].

Salt-Bridge Geometry

Head-to-head

Ionic bond + H-bond: angle 166.7°, length 2.7 Å with Asp12; PDB 7EW9, 2.13 Å

Confirms Asp12 salt-bridge mechanism and switch-II pocket induction

Co-crystal with GDP-bound KRAS(G12D)

Evidence Dimension	Structural validation of salt-bridge interaction with Asp12
Target Compound Data	Bond angle = 166.7°; bond length = 2.7 Å; ionic bond + hydrogen bond network with Asp12, His95, Glu62, Gly60.
Comparator Or Baseline	Other pyrido[3,4-d]pyrimidine analogs without piperazine amine or with non-amine substitution
Quantified Difference	Non-amine piperazine replacement abolishes inhibitory activity; SAR confirms salt-bridge is essential for function [3].
Conditions	X-ray diffraction co-crystal structure of TH-Z816 bound to GDP-bound KRAS(G12D).

Why This Matters

The atomic-level confirmation of the salt-bridge interaction validates the mechanism of action for this entire inhibitor class and provides a structural template for rational design of improved analogs, making TH-Z816 a critical tool for crystallography and computational modeling studies.

• [1] Mao, Z., Xiao, H., Shen, P. et al. KRAS(G12D) can be targeted by potent inhibitors via formation of salt bridge. Cell Discov 8, 5 (2022) - Figure 1g. View Source
• [2] RCSB PDB. 7EW9: GDP-bound KRAS G12D in complex with TH-Z816. DOI: 10.2210/pdb7EW9/pdb. View Source
• [3] Mao, Z., Xiao, H., Shen, P. et al. KRAS(G12D) can be targeted by potent inhibitors via formation of salt bridge. Cell Discov 8, 5 (2022) - Supplementary Figure S2. View Source

Mutant-Selective Binding Profile: KRAS(G12D) vs. Wild-Type and Other KRAS Mutants

The TH-Z816 series was profiled for selectivity across KRAS family proteins and mutants. While the optimized analog TH-Z835 showed potent inhibition of KRAS(G12D) (IC₅₀ = 1.6 μM), it also exhibited anti-proliferative effects in non-G12D mutant cell lines, including KRAS(WT) 4T1, KRAS(G12C) MIA PaCa-2, KRAS(G12V) CFPAC-1, and KRAS(G13D) HCT116 cells, indicating potential off-target effects via non-KRAS small GTPases [1]. This selectivity profile contrasts with more recent compounds like MRTX1133, which demonstrates >1,000-fold selectivity for KRAS(G12D) over KRAS(WT) cell lines (IC₅₀ ~5 nM vs. >5,000 nM) [2].

Mutant Selectivity

Class-level

TH-Z816 series inhibits non-G12D cell lines; limited selectivity compared to >1,000-fold selective MRTX1133

Not a highly selective probe; use for mechanistic salt-bridge studies

Anti-proliferative assays across KRAS genotypes

Evidence Dimension	Selectivity for KRAS(G12D) over wild-type and other KRAS mutants
Target Compound Data	TH-Z835 (representative of series) inhibits non-G12D mutant cancer cells, indicating limited mutant selectivity.
Comparator Or Baseline	MRTX1133: IC₅₀ ~5 nM in KRAS(G12D) cells, >5,000 nM in KRAS(WT) cells (>1,000-fold selectivity).
Quantified Difference	TH-Z816 series lacks strict mutant selectivity; MRTX1133 achieves >1,000-fold selectivity.
Conditions	Anti-proliferative assays in pancreatic and colorectal cancer cell lines with defined KRAS genotypes.

Why This Matters

The limited mutant selectivity of TH-Z816 and its analogs must be considered when designing experiments: this compound series is best used for mechanistic studies of salt-bridge formation and allosteric pocket induction, rather than as a highly selective chemical probe for KRAS(G12D)-dependent biology.

• [1] Mao, Z., Xiao, H., Shen, P. et al. KRAS(G12D) can be targeted by potent inhibitors via formation of salt bridge. Cell Discov 8, 5 (2022) - Figure 6a, 6b. View Source
• [2] Wang, X., Allen, S., Blake, J.F. et al. Anti-tumor efficacy of a potent and selective non-covalent KRASG12D inhibitor. Nat Med 28, 2171–2182 (2022). View Source

Thermodynamic Basis for Affinity Improvement: Enthalpic vs. Entropic Contributions

ITC analysis revealed that the increased binding affinity of bicyclic analogs TH-Z827 and TH-Z835 relative to TH-Z816 is driven by favorable entropy changes (ΔS) rather than enthalpy (ΔH). Specifically, TH-Z816 shows a K_D of 25.8 μM, while the bicyclic compounds exhibit unfavorable ΔH changes yet favorable ΔS changes, indicating that the binding affinity (ΔG) increase is attributable to reduced conformational freedom of the ligand [1]. This thermodynamic signature is a direct consequence of the ΔS-focused cyclization strategy employed during lead optimization [2].

Thermodynamic Signature

Cross-study comparable

KD 25.8 μM; analogs show unfavorable ΔH but favorable ΔS, ΔG improvement ~1–2 kcal/mol

Entropy-driven binding informs conformational restriction strategy

ITC with GDP-bound KRAS(G12D)

Evidence Dimension	Thermodynamic contributions to binding (ΔG, ΔH, ΔS)
Target Compound Data	KD = 25.8 μM; thermodynamic parameters reported in Figure 2d.
Comparator Or Baseline	TH-Z827, TH-Z835, and TH-Z837 (bicyclic analogs)
Quantified Difference	Bicyclic analogs show unfavorable ΔH but favorable ΔS changes relative to TH-Z816; ΔG improvement of ~1-2 kcal/mol.
Conditions	ITC measurements with GDP-bound KRAS(G12D) protein.

Why This Matters

This thermodynamic data guides medicinal chemistry efforts by confirming that conformational restriction of the piperazine moiety is the primary driver of potency gains, enabling rational design of next-generation inhibitors with optimized binding entropy.

• [1] Mao, Z., Xiao, H., Shen, P. et al. KRAS(G12D) can be targeted by potent inhibitors via formation of salt bridge. Cell Discov 8, 5 (2022) - Figure 2d. View Source
• [2] Mao, Z., Xiao, H., Shen, P. et al. KRAS(G12D) can be targeted by potent inhibitors via formation of salt bridge. Cell Discov 8, 5 (2022). View Source

Research and Procurement Application Scenarios for 7-(8-Methylnaphthalen-1-yl)-4-[(2R)-2-methylpiperazin-1-yl]-2-[[(2S)-1-methylpyrrolidin-2-yl]methoxy]-6,8-dihydro-5H-pyrido[3,4-d]pyrimidine (TH-Z816)

Structural Biology and Crystallography: Co-crystallization with KRAS(G12D) to Study Induced-Fit Pocket Formation

TH-Z816 is the prototypical compound for which a high-resolution co-crystal structure with GDP-bound KRAS(G12D) was first solved (PDB ID: 7EW9; resolution 2.13 Å). This structure experimentally confirms the induction of an allosteric switch-II pocket and the formation of a salt-bridge with Asp12 (bond angle 166.7°, length 2.7 Å) . Researchers requiring a structurally validated ligand to study KRAS(G12D) conformational dynamics or to perform molecular docking and dynamics simulations should use TH-Z816 as the reference ligand due to the availability of complete crystallographic data and electron density maps [1].

SAR Benchmarking and Lead Optimization Studies: Establishing Baseline Potency for Piperazine-Modified Analogs

TH-Z816 serves as the essential baseline comparator for structure-activity relationship (SAR) studies within the pyrido[3,4-d]pyrimidine series. Its defined potency (IC₅₀ = 14 μM in SOS-catalyzed nucleotide exchange assay; K_D = 25.8 μM by ITC) and characterized thermodynamic profile (Figure 2d) provide a reference point against which the impact of piperazine substitution, cyclization, or stereochemical inversion can be quantitatively measured [1]. Procurement of TH-Z816 is justified when experimental designs require a low-potency, structurally defined starting point for medicinal chemistry optimization.

Mechanistic Studies of Salt-Bridge-Driven Allosteric Inhibition

The TH-Z816 series was specifically designed to test the hypothesis that a salt-bridge interaction with Asp12 can stabilize an induced-fit pocket and inhibit KRAS(G12D) nucleotide exchange . TH-Z816 is the foundational tool for studying this mechanism because its structure-activity relationship clearly demonstrates that replacement of the piperazine amine with non-amine moieties abolishes activity, confirming the salt-bridge is both necessary and sufficient for initial binding [1]. Researchers investigating non-covalent, allosteric inhibition mechanisms of KRAS mutants should select TH-Z816 as the mechanistic probe compound.

In Vitro Biochemical Assays Requiring a Reversible, Non-Covalent KRAS(G12D) Inhibitor with Defined Solubility Parameters

TH-Z816 is a reversible, non-covalent inhibitor with well-characterized solubility: 12 mg/mL in DMSO (24.65 mM), 97 mg/mL in ethanol, and insoluble in water . For in vitro assays such as SOS-catalyzed nucleotide exchange, mant-GTP binding, or KRAS-CRAF interaction disruption, TH-Z816 provides a reliable tool with documented purity (≥99.01% by HPLC) . It is suitable for use at concentrations up to its solubility limit in DMSO-based assay buffers. Procurement should be considered when experimental protocols require a reversible inhibitor with established biochemical potency and solubility for consistent assay performance [1].

Application

Selection Property

Validation Focus

Salt-bridge allosteric inhibition studies

Co-crystal template available (PDB 7EW9)

Induced-fit pocket formation review

SAR benchmarking for pyrido[3,4-d]pyrimidine analogs

Defined baseline potency and thermodynamics

Piperazine substitution SAR interpretation

Mechanistic probe for Asp12 engagement

Salt-bridge-dependent activity confirmed

Structural interaction network review

In vitro biochemical assays (nucleotide exchange)

Reversible, non-covalent inhibitor; soluble in DMSO

Assay performance and solubility review

• [1] Mao, Z., Xiao, H., Shen, P. et al. KRAS(G12D) can be targeted by potent inhibitors via formation of salt bridge. Cell Discov 8, 5 (2022). View Source